Methyl 4-isopropyl-3,5-dimethoxybenzoate

• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: methyl 3,5-dimethoxy-4-propan-2-ylbenzoate
• InChI: InChI=1S/C13H18O4/c1-8(2)12-10(15-3)6-9(13(14)17-5)7-11(12)16-4/h6-8H,1-5H3
• InChI Key: TVZJWLXRNLZUBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1OC)C(=O)OC)OC

Description

Methyl 4-isopropyl-3,5-dimethoxybenzoate is a benzoic acid derivative featuring a methyl ester group, methoxy substituents at positions 3 and 5, and an isopropyl group at position 4 of the aromatic ring. Its molecular formula is C₁₃H₁₈O₅, with a molecular weight of 254.28 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Differences

The compound is compared below with isopropyl 4-hydroxy-3,5-dimethoxybenzoate (), a close analog with distinct functional groups.

Table 1: Structural and Physicochemical Comparison

Property	Methyl 4-Isopropyl-3,5-Dimethoxybenzoate	Isopropyl 4-Hydroxy-3,5-Dimethoxybenzoate
Molecular Formula	C₁₃H₁₈O₅	C₁₂H₁₆O₅
Molecular Weight	254.28 g/mol	240.25 g/mol
Substituents (Position)	3,5-dimethoxy; 4-isopropyl	3,5-dimethoxy; 4-hydroxy
Ester Group	Methyl (-COOCH₃)	Isopropyl (-COOCH(CH₃)₂)
Polarity	Moderate (lipophilic due to isopropyl)	High (polar hydroxyl group)
Potential Reactivity	Stable under basic conditions	Prone to oxidation (phenolic hydroxyl)
Commercial Status	Discontinued	Undisclosed (limited availability)

Detailed Analysis of Structural and Functional Differences

Substituent Effects

• Isopropyl 4-Hydroxy-3,5-Dimethoxybenzoate: The hydroxyl group at position 4 introduces polarity, increasing solubility in aqueous or polar solvents. This group may also confer antioxidant activity, as phenolic compounds often scavenge free radicals .